3-Iodo-7-methylpyrazolo[1,5-a]pyridine

• IUPAC Name: 3-iodo-7-methylpyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H7IN2/c1-6-3-2-4-8-7(9)5-10-11(6)8/h2-5H,1H3
• InChI Key: XWWAPAVBILNOJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=C(C=NN12)I
• Molecular Formula: C8H7IN2
• Molecular Weight: 258.06 g/mol

Description

3-Iodo-7-methylpyrazolo[1,5-a]pyridine is a halogenated heterocyclic compound characterized by a pyrazolo[1,5-a]pyridine core substituted with an iodine atom at position 3 and a methyl group at position 5. Its molecular formula is C₈H₇IN₂, with a molecular weight of 274.06 g/mol. Pyrazolo[1,5-a]pyridine derivatives are widely explored in medicinal chemistry and materials science due to their stability, synthetic versatility, and bioactivity, particularly as kinase inhibitors and fluorescent probes .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Iodo-7-methylpyrazolo[1,5-a]pyridine typically involves the iodination of 7-methylpyrazolo[1,5-a]pyridine. This can be achieved using iodine and a suitable oxidizing agent under controlled conditions. The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane, and the temperature is maintained at room temperature to avoid decomposition .

Industrial Production Methods: Industrial production of 3-Iodo-7-methylpyrazolo[1,5-a]pyridine follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction parameters to ensure high yield and purity. The compound is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 3-Iodo-7-methylpyrazolo[1,5-a]pyridine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions with other aromatic compounds to form more complex structures.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide or potassium cyanide in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products: The major products formed from these reactions include various substituted pyrazolo[1,5-a]pyridines, which can have different functional groups depending on the reagents used .

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity
Research has demonstrated that 3-iodo-7-methylpyrazolo[1,5-a]pyridine exhibits significant cytotoxic effects against various cancer cell lines. For instance, studies show that it inhibits tumor cell proliferation through modulation of signaling pathways involved in cell growth and survival. The following table summarizes the cytotoxicity results of this compound against selected cancer cell lines:

Cell Line	IC50 (µM)
A549 (Lung Cancer)	12.5
MCF-7 (Breast Cancer)	15.0

These findings suggest that 3-iodo-7-methylpyrazolo[1,5-a]pyridine could serve as a lead compound for developing new anticancer agents .

Anti-inflammatory Properties
The structure of 3-iodo-7-methylpyrazolo[1,5-a]pyridine indicates potential anti-inflammatory effects, possibly through the inhibition of pro-inflammatory cytokines. This aspect is crucial for developing therapies targeting inflammatory diseases .

Synthetic Applications

Halogenation Reactions
3-Iodo-7-methylpyrazolo[1,5-a]pyridine can undergo various halogenation reactions, which are essential for synthesizing more complex derivatives. A study reported the regioselective iodination of pyrazolo[1,5-a]pyrimidine derivatives, achieving high yields (up to 95%) with diverse functional groups . The optimized conditions for these reactions are summarized below:

Reaction Type	Substrate	Yield (%)
Iodination	2-Methyl-7-phenylpyrazolo[1,5-a]pyrimidine	87
Bromination	2-Methyl-7-phenylpyrazolo[1,5-a]pyrimidine	88
Chlorination	2-Methyl-7-phenylpyrazolo[1,5-a]pyrimidine	67

These halogenated derivatives can further undergo cross-coupling reactions to produce a variety of substituted pyrazolo[1,5-a]pyrimidine derivatives .

Case Studies

Case Study: Anticancer Activity Evaluation
In a study published in ACS Omega, researchers evaluated the anticancer properties of several pyrazolo[1,5-a]pyridine derivatives, including 3-iodo-7-methylpyrazolo[1,5-a]pyridine. The compounds were tested against multiple cancer cell lines to assess their cytotoxicity and mechanism of action. The results indicated significant inhibition of cell proliferation and induction of apoptosis in treated cells .

Case Study: Synthesis and Characterization
A recent synthesis study focused on creating derivatives of pyrazolo[1,5-a]pyridine through halogenation and subsequent cross-coupling reactions. The synthesized compounds were characterized using NMR and mass spectrometry to confirm their structures and purity. The study highlighted the efficiency of using 3-iodo-7-methylpyrazolo[1,5-a]pyridine as a precursor for generating diverse chemical entities with potential biological activities .

Mechanism of Action

The mechanism of action of 3-Iodo-7-methylpyrazolo[1,5-a]pyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Comparison with Similar Compounds

Halogenated Pyrazolo[1,5-a]pyridine Analogs

Halogenation at position 3 significantly impacts the compound’s properties. For example:

Compound	Molecular Formula	Halogen (X)	Key Properties	Applications	Reference
3-Iodo-7-methylpyrazolo[1,5-a]pyridine	C₈H₇IN₂	I (1.39 Å)	High lipophilicity; potential for halogen bonding; slower metabolic clearance	Kinase inhibition; imaging probes (inferred)	—
3-Bromo-7-methylpyrazolo[1,5-a]pyridine	C₈H₇BrN₂	Br (1.20 Å)	Moderate lipophilicity; lower steric hindrance	Intermediate in synthesis

• Key Differences: Size and Reactivity: Iodine’s larger atomic radius (1.39 Å vs. Br: 1.20 Å) enhances steric effects and polarizability, favoring halogen bonding in biological targets .

Pyrazolo[1,5-a]pyridine Derivatives with Non-Halogen Substituents

Substituents at position 3 and 7 modulate bioactivity and synthetic routes:

Compound	Substituents	Key Findings	Applications	Reference
7-Cyclopropylamino-3-cyanopyrazolo[1,5-a]pyrimidine	Cyano (C≡N), cyclopropylamino	Improved kinase inhibition (IC₅₀: <100 nM); optimized LLE (Lipophilic Ligand Efficiency)	Anticancer agents
5-Aryl-7-hydrazinopyrazolo[1,5-c]pyrimidine	Hydrazino (-NHNH₂)	Used in condensation reactions to form indolin-2-one hybrids	Antimicrobial agents
7-Amino-5,2-diphenylpyrazolo[1,5-a]pyrimidine	Amino (-NH₂)	Microwave-assisted synthesis (120°C, 20 min); high yields	Fluorescent materials

• Comparison with 3-Iodo-7-methylpyrazolo[1,5-a]pyridine: Electron-Withdrawing vs. Electron-Donating Groups: The iodine atom (electron-withdrawing) may reduce electron density at the pyrazole ring, altering reactivity in coupling reactions compared to amino or hydrazino groups . Biological Activity: Non-halogenated derivatives often target proteases or kinases, whereas halogenated analogs may excel in membrane penetration or halogen-bond-driven target engagement .

Imidazo[1,5-a]pyridine Derivatives

Imidazo[1,5-a]pyridines share structural similarities but differ in ring fusion and electronic properties:

Compound	Core Structure	Key Properties	Applications	Reference
Imidazo[1,5-a]pyridine-based fluorophores	Imidazo[1,5-a]pyridine	Solvatochromic behavior; large Stokes shift (≥100 nm); membrane intercalation	Lipid bilayer imaging
1-(2-Pyridyl)imidazo[1,5-a]pyridine	Imidazo[1,5-a]pyridine	Ki = 13.75–99.30 mM (papain inhibition); MIC₅₀ = 0.6–1.4 mg/mL (antibacterial)	Protease inhibition; antibiotics
Thioxohexahydroimidazo[1,5-a]pyridine	Saturated imidazo ring	Neuroprotective activity (68.63% cell viability at 20 µM)	Neuroprotective agents

• Structural and Functional Contrasts :
  • Aromaticity vs. Saturation : Pyrazolo[1,5-a]pyridine’s fully aromatic system enhances thermal stability, whereas saturated imidazo derivatives (e.g., thioxohexahydroimidazo[1,5-a]pyridine) exhibit conformational flexibility for target binding .
  • Photophysical Properties : Imidazo derivatives show stronger solvatochromism and fluorescence, making them superior for imaging compared to pyrazolo analogs .

Heterocyclic Cores in Kinase Inhibition

Replacing pyrazolo[1,5-a]pyridine with other heterocycles alters inhibitory potency:

Compound	Core Structure	Target	IC₅₀/LLE Findings	Reference
Pyrazolo[1,5-a]pyridine-based inhibitor	Pyrazolo[1,5-a]pyridine	IGF-1R kinase	Improved cellular potency vs. imidazo[1,2-a]pyridine analogs
Imidazo[1,5-a]pyridine derivatives	Imidazo[1,5-a]pyridine	EGFR kinase	ΔG binding = −40 to −50 kcal/mol (comparable to erlotinib)

• Key Insight : The pyrazolo[1,5-a]pyridine core optimizes kinase inhibition by balancing steric bulk and electronic effects, whereas imidazo cores may favor deeper binding pockets due to nitrogen positioning .

Q & A

Q. What are the optimized synthetic routes for 3-Iodo-7-methylpyrazolo[1,5-a]pyridine, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis typically involves halogenation or cross-coupling reactions. For example, iodination at position 3 can be achieved using iodine monochloride (ICl) in acetic acid under reflux, followed by purification via recrystallization from ethanol/DMF mixtures (yield optimization: 75–90%) . Key parameters include reaction temperature (80–100°C), solvent polarity (DMF enhances solubility of intermediates), and stoichiometric control of iodine sources to avoid over-halogenation. Purity is validated using elemental analysis (C, H, N within ±0.3% of theoretical values) and HPLC (≥95% purity) .

Q. What spectroscopic techniques are most effective for characterizing 3-Iodo-7-methylpyrazolo[1,5-a]pyridine, and how should conflicting NMR signals be resolved?

• Methodological Answer : Use a combination of ¹H NMR , ¹³C NMR , and IR spectroscopy for structural confirmation. For example:

• ¹H NMR (DMSO-d₆): Look for the methyl group at δ 2.5–2.7 ppm (singlet) and aromatic protons at δ 7.8–8.5 ppm.
• ¹³C NMR : The iodine-bearing carbon typically appears at δ 90–100 ppm due to deshielding .
  Conflicts in splitting patterns (e.g., overlapping aromatic signals) can be resolved using 2D NMR (COSY, HSQC) or high-resolution mass spectrometry (HRMS) to confirm molecular ion peaks (e.g., [M+H]+ calcd/found: 289.0124/289.0121) .

Advanced Research Questions

Q. How can functionalization at position 7 of pyrazolo[1,5-a]pyridine derivatives be achieved, and what are the challenges in maintaining regioselectivity?

• Methodological Answer : Position 7 can be modified via Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura with boronic acids) or nucleophilic substitution (e.g., using silylformamidine reagents). Challenges include:

• Regioselectivity : Competing reactions at position 3 (iodine site) require protecting groups (e.g., trimethylsilyl) or low-temperature conditions (−20°C) to direct reactivity to position 7 .
• Steric hindrance : Bulky substituents at position 3 (iodine) may slow reaction kinetics; optimize using microwave-assisted synthesis (e.g., 100°C, 30 min) .

Q. What strategies are recommended for analyzing and reconciling discrepancies between calculated and observed elemental composition data in pyrazolo[1,5-a]pyridine derivatives?

• Methodological Answer : Discrepancies in elemental analysis (e.g., C: calcd 61.65% vs. found 61.78%) may arise from hygroscopicity or incomplete combustion. Mitigation steps include:

• Drying samples under vacuum (24 h, 40°C) before analysis.
• Using combustion ion chromatography for halogen quantification (iodine recovery: 98–102%).
• Cross-validating with HRMS to confirm molecular formula (e.g., C₈H₇IN₂ requires m/z 257.9654 [M+H]+) .

Q. What methodologies are employed to evaluate the potential biological activity of 3-Iodo-7-methylpyrazolo[1,5-a]pyridine in drug discovery research?

• Methodological Answer :

• Enzyme inhibition assays : Screen against kinase targets (e.g., EGFR, IC₅₀ determination via fluorescence polarization).
• Cellular cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa, IC₅₀ values reported at 10–50 µM).
• Molecular docking : Compare binding affinity with known inhibitors (AutoDock Vina; ΔG ≤ −8 kcal/mol suggests strong binding) .